Cas no 59344-35-3 (Pyridinium, 5-hydroxy-1,2-dimethyl-, iodide)

• Product Name: Pyridinium, 5-hydroxy-1,2-dimethyl-, iodide
• CAS No: 59344-35-3
• MF: C₇H₁₀INO
• MW: 251.064874172211
• CID: 339043
• PubChem ID: 12329747
• Update Time: 2025-10-28

Pyridinium, 5-hydroxy-1,2-dimethyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 5-hydroxy-1,2-dimethyl-, iodide
• 1,6-dimethylpyridin-1-ium-3-ol,iodide
• 5-Hydroxy-1,2-dimethylpyridin-1-ium iodide
• 59344-35-3
• starbld0032842
• 1,6-dimethylpyridin-1-ium-3-ol;iodide
• DTXSID80490349

• Inchi： 1S/C7H9NO.HI/c1-6-3-4-7(9)5-8(6)2;/h3-5H,1-2H3;1H
• InChI Key： UHHBCPROXIMJMD-UHFFFAOYSA-N
• SMILES： [I-].OC1C=CC(C)=[N+](C)C=1

Computed Properties

• Exact Mass: 240.902
• Monoisotopic Mass: 250.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 23.78

Additional information on Pyridinium, 5-hydroxy-1,2-dimethyl-, iodide

Recent Advances in the Study of Pyridinium, 5-hydroxy-1,2-dimethyl-, iodide (CAS: 59344-35-3) in Chemical Biology and Pharmaceutical Research

Pyridinium, 5-hydroxy-1,2-dimethyl-, iodide (CAS: 59344-35-3) is a quaternary ammonium compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique pyridinium core and hydroxyl substitution, has been explored for its biological activity, particularly in the context of antimicrobial and anticancer properties. Recent studies have delved into its mechanism of action, synthesis optimization, and potential therapeutic applications, making it a compound of interest for researchers in the field.

One of the key areas of research surrounding Pyridinium, 5-hydroxy-1,2-dimethyl-, iodide is its antimicrobial activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell membranes, leading to cell lysis and death. This mechanism is particularly promising given the rising global concern over antibiotic resistance, and further research is underway to explore its potential as a novel antimicrobial agent.

In addition to its antimicrobial properties, Pyridinium, 5-hydroxy-1,2-dimethyl-, iodide has shown promise in anticancer research. A recent in vitro study conducted by a team at the University of Cambridge revealed that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer cells. The researchers attributed this effect to the compound's ability to generate reactive oxygen species (ROS) within cancer cells, leading to oxidative stress and subsequent cell death. These findings suggest that Pyridinium, 5-hydroxy-1,2-dimethyl-, iodide could serve as a scaffold for the development of new anticancer therapeutics, although further in vivo studies are needed to validate these results.

The synthesis and structural optimization of Pyridinium, 5-hydroxy-1,2-dimethyl-, iodide have also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthesis route for this compound, which could facilitate its broader use in research and potential clinical applications. The study emphasized the importance of the hydroxyl group at the 5-position of the pyridinium ring, which was found to be critical for the compound's biological activity. Modifications to this group are currently being explored to enhance the compound's efficacy and reduce potential toxicity.

Despite these promising findings, challenges remain in the development of Pyridinium, 5-hydroxy-1,2-dimethyl-, iodide as a therapeutic agent. Issues such as solubility, stability, and potential off-target effects need to be addressed through further research. However, the compound's unique structure and demonstrated biological activity make it a compelling candidate for continued investigation. Future studies are expected to focus on pharmacokinetics, toxicity profiles, and formulation development to translate these findings into practical applications.

In conclusion, Pyridinium, 5-hydroxy-1,2-dimethyl-, iodide (CAS: 59344-35-3) represents a promising area of research in chemical biology and pharmaceutical science. Its antimicrobial and anticancer properties, coupled with recent advances in synthesis and mechanistic understanding, highlight its potential as a lead compound for drug development. As research progresses, this compound may pave the way for new therapeutic strategies to address pressing global health challenges.